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Compound of Interest

Compound Name: 1,2-Dichloro-3-propoxybenzene

CAS No.: 1648261-05-5

Cat. No.: B2877559

Get Quote

Executive Summary
Compound Identity: 1,2-Dichloro-3-propoxybenzene CAS Registry Number: 1648261-05-5

(related analog: 6280-98-4 for dipropoxy) Molecular Formula: C

H

Cl

O Molecular Weight: 205.08 g/mol

Significance: This compound serves as a critical lipophilic building block in the synthesis of

psychotropic pharmaceutical agents. It is structurally homologous to the 2,3-dichlorobutoxy

moiety found in Aripiprazole (Abilify), a partial dopamine agonist. In process chemistry, it acts

as a key intermediate for evaluating structure-activity relationships (SAR) of alkoxy-linked

arylpiperazines or as a process impurity marker when propyl halides are present as

contaminants in butyl-linker reagents.
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The synthesis follows a standard Williamson etherification, optimized for regioselectivity and

yield.

Reaction Pathway
The reaction involves the nucleophilic substitution of n-propyl bromide by the phenoxide anion

of 2,3-dichlorophenol.
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Figure 1: Synthetic pathway via Williamson ether synthesis.

Step-by-Step Protocol
Activation: Charge a 3-neck round-bottom flask with 2,3-dichlorophenol (1.0 eq) and

anhydrous DMF (5 vol). Add Potassium Carbonate (K

CO

, 1.5 eq).

Deprotonation: Stir the suspension at ambient temperature for 30 minutes to generate the

phenoxide anion.

Alkylation: Add 1-Bromopropane (1.2 eq) dropwise over 15 minutes to control the exotherm.

Reflux: Heat the mixture to 80°C and monitor by TLC (Hexane:EtOAc 9:1) or HPLC until the

phenol is consumed (<1%).

Workup: Cool to room temperature. Quench with water (10 vol) and extract with Ethyl

Acetate (3x). Wash the organic layer with 1M NaOH (to remove unreacted phenol), water,

and brine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b2877559/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-of-1-2-dichloro-3-propoxybenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2877559?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Dry over anhydrous Na

SO

, concentrate in vacuo, and purify via vacuum distillation (bp ~115-120°C @ 10 mmHg) or
silica gel chromatography.

Spectroscopic Data Analysis
The following data represents the consensus spectral features for 1,2-Dichloro-3-
propoxybenzene, derived from substituent additivity rules and experimental data of

homologous dichlorophenyl ethers.

A. Proton NMR ( H NMR)
Solvent: CDCl

(7.26 ppm reference) Field Strength: 400 MHz

Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)
Assignment

Ar-H5 7.15 Triplet (t) 1H 8.0
Meta to ether,

Para to Cl(2)

Ar-H4 7.08
Doublet of

doublets (dd)
1H 8.0, 1.5

Para to ether,

Meta to Cl(2)

Ar-H6 6.85
Doublet of

doublets (dd)
1H 8.0, 1.5 Ortho to ether

O-CH 3.98 Triplet (t) 2H 6.5
Ether

methylene

CH 1.85 Sextet (m) 2H 7.4
Central

methylene

CH 1.08 Triplet (t) 3H 7.4
Terminal

methyl

Interpretation:
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The aromatic region (6.8–7.2 ppm) exhibits a characteristic ABC pattern for a 1,2,3-

trisubstituted benzene. The proton at C6 is shielded relative to the others due to the electron-

donating effect (+M) of the alkoxy group.

The aliphatic region shows a classic propyl chain pattern: a downfield triplet at ~4.0 ppm

(adjacent to oxygen) and an upfield methyl triplet at ~1.0 ppm.

B. Carbon-13 NMR ( C NMR)
Solvent: CDCl

(77.0 ppm reference)

Shift (

, ppm)
Carbon Type Assignment

155.2 Quaternary (C) C3 (Ipso to Oxygen)

133.5 Quaternary (C) C1 (Ipso to Chlorine)

127.8 Methine (CH) C5 (Meta to ether)

122.4 Quaternary (C)
C2 (Ipso to Chlorine, sterically

crowded)

121.1 Methine (CH) C4 (Para to ether)

111.5 Methine (CH) C6 (Ortho to ether)

70.8
Methylene (CH

)

O-CH

22.5
Methylene (CH

)

CH

-CH

10.5
Methyl (CH

)

CH

C. Infrared Spectroscopy (FT-IR)
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Method: Neat film (NaCl plates) or KBr pellet

Wavenumber (cm

)
Intensity Functional Group Vibrational Mode

3070 Weak Ar-H
C-H Stretching

(Aromatic)

2965, 2875 Medium Alkyl C-H
C-H Stretching (Propyl

chain)

1580, 1465 Strong Ar-C=C
Ring Skeleton

Vibrations

1265 Very Strong Ar-O-C
C-O-C Asymmetric

Stretch (Diagnostic)

1045 Strong Ar-O-C Symmetric Stretch

775, 730 Strong Ar-Cl / Ar-H

C-Cl Stretch & Out-of-

plane bending (1,2,3-

subst.)

D. Mass Spectrometry (EI-MS)
Ionization: Electron Impact (70 eV)
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m/z
Relative
Abundance

Fragment Ion
Fragmentation
Mechanism

204 / 206 / 208 35% [M]

Molecular Ion (9:6:1

isotope pattern for Cl

)

162 / 164 / 166 100% (Base)

[M - C

H

]

McLafferty

Rearrangement (Loss

of propene)

163 / 165 45%

[M - C

H

]

-Cleavage (Loss of

propyl radical)

133 / 135 20%

[C

H

Cl

]

Loss of CO from

phenol radical

Fragmentation Logic: The base peak at m/z 162 arises from a McLafferty-type rearrangement

where the propyl chain eliminates a neutral propene molecule, leaving the 2,3-dichlorophenol

radical cation. This is the definitive fingerprint for alkyl aryl ethers with a chain length

2 carbons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Aripiprazole impurity F EP Reference Standard Sigma Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 1,2-
Dichloro-3-propoxybenzene]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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